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Compound of Interest

Compound Name: Dihydroisotanshinone Ii

Cat. No.: B15595466 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Dihydroisotanshinone II, a bioactive compound isolated from Salvia

miltiorrhiza. The following procedures are designed to ensure the safety of laboratory personnel

and compliance with environmental regulations. This guidance is intended for researchers,

scientists, and drug development professionals.

Hazard Assessment and Waste Classification
Dihydroisotanshinone II is a diterpenoid quinone and a member of the tanshinone class of

compounds. While a specific Safety Data Sheet (SDS) with comprehensive toxicological data

for Dihydroisotanshinone II is not readily available, the known bioactivity and cytotoxicity of

related tanshinones warrant a cautious approach to its disposal.[1] The phenanthrene-quinone

structure present in tanshinones is associated with cytotoxicity.[1] Studies on

Dihydroisotanshinone I have shown it to induce apoptosis and ferroptosis in cancer cell lines.

[2][3][4] Although extracts of Salvia miltiorrhiza have demonstrated low acute oral toxicity in

animal studies, the pure compound should be handled as a potentially hazardous substance.[5]

[6]

Based on the available information, Dihydroisotanshinone II waste should be classified as

chemical waste. It is crucial to consult your institution's Environmental Health and Safety (EHS)

office for specific guidance on local and national regulations.

Hazard Summary Table
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Hazard Profile Description Citation

Chemical Class Diterpenoid, Tanshinone [7]

Known Biological Activity

Cytotoxic, Induces Apoptosis

and Ferroptosis in Cancer

Cells

[2][3][4]

Acute Toxicity

Data for the pure compound is

not available. Salvia

miltiorrhiza extract shows low

acute toxicity.

[5][6]

Genotoxicity

No data available for

Dihydroisotanshinone II.

Related compounds

Tanshinone I and IIA showed

no genotoxic effects in one

study.

[8]

Environmental Hazard

Discharge into the

environment should be

avoided.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of

Dihydroisotanshinone II and associated contaminated materials.

Experimental Protocol: Waste Segregation and Collection

Personal Protective Equipment (PPE): Before handling Dihydroisotanshinone II waste,

ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-

resistant gloves.

Waste Identification: All waste streams containing Dihydroisotanshinone II must be treated

as chemical waste. This includes:

Pure, unused, or expired Dihydroisotanshinone II.
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Solutions containing Dihydroisotanshinone II.

Contaminated labware (e.g., vials, pipette tips, gloves, bench paper).

Waste Segregation:

Solid Waste: Collect solid Dihydroisotanshinone II waste, including contaminated

consumables, in a dedicated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing Dihydroisotanshinone II in a separate,

compatible, and sealed hazardous waste container. Do not mix with other solvent waste

streams unless approved by your institution's EHS department.

Sharps Waste: Any sharps (needles, scalpels) contaminated with Dihydroisotanshinone
II should be disposed of in a designated sharps container for chemical contamination.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "Dihydroisotanshinone II," and the approximate concentration and

quantity. Follow your institution's specific labeling requirements.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. Ensure containers are kept closed except when adding waste.

Waste Pickup: Contact your institution's EHS office to arrange for the collection and disposal

of the hazardous waste. Do not dispose of Dihydroisotanshinone II down the drain or in

regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Dihydroisotanshinone II.
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Caption: Disposal workflow for Dihydroisotanshinone II waste.

Emergency Procedures
In the event of a spill of Dihydroisotanshinone II, immediately alert personnel in the area.

Isolate the spill and prevent it from entering drains. Absorb the spill with an inert material (e.g.,

vermiculite, sand) and collect the contaminated material into a sealed, labeled hazardous

waste container. Ventilate the area and wash any contaminated surfaces thoroughly. Report the

spill to your laboratory supervisor and EHS office.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

the responsible management of chemical waste. Always prioritize safety and consult with your

institution's EHS professionals for guidance specific to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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